![molecular formula C8H16B10 B1174309 1-Phenyl-o-carborane CAS No. 16390-61-7](/img/no-structure.png)
1-Phenyl-o-carborane
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Overview
Description
1-Phenyl-o-carborane is a derivative of o-carborane, a boron-rich cluster compound. It has potential applications in medicine, materials science, and organometallic/coordination chemistry .
Synthesis Analysis
Carborynes, three-dimensional analogues of benzyne, can be generated in situ from the precursors 1-X-2-Li-1,2-C2B10H10 (X = Br, I, OTs, OTf), or 1-Me3Si-2-[IPh(OAc)]-1,2-C2B10H10 or [1-Li-3-N2-1,2-C2B10H10][BF4]. They are a class of very useful synthons for the synthesis of a large variety of functionalized carborane derivatives .Molecular Structure Analysis
The molecular structure of this compound has been examined by analyzing the deformation electron density maps, maps of the Laplacian of the electron density, and maps of the electron localization function .Chemical Reactions Analysis
Carborynes have unique properties of their own owing to their steric/electronic features. They undergo regioselective sp2/sp3 C–H bond and N–Li bond insertion reactions, which has not been observed for benzyne .Physical And Chemical Properties Analysis
This compound is a light gray solid . It has unique steric and electronic features that contribute to its chemical reactivity .Mechanism of Action
Safety and Hazards
Future Directions
Properties
CAS No. |
16390-61-7 |
---|---|
Molecular Formula |
C8H16B10 |
Molecular Weight |
0 |
Origin of Product |
United States |
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